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Compound of Interest

Compound Name: Levoglucosan-13C6

Cat. No.: B583477 Get Quote

Levoglucosan-13C6: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this guide provides an in-

depth overview of the commercial availability, suppliers, and technical applications of

Levoglucosan-13C6. This isotopically labeled anhydrosugar serves as a critical internal

standard and tracer in various analytical studies, particularly in environmental and biomass

combustion research.

Commercial Availability and Suppliers
Levoglucosan-13C6 is commercially available from several specialized chemical suppliers.

The compound, fully labeled with Carbon-13 isotopes (U-13C6), is typically offered with a high

degree of chemical and isotopic purity. Below is a summary of offerings from prominent

suppliers.
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Supplier
Product
Number

Formulation
Chemical
Purity

Isotopic
Enrichment

Unit Size

Cambridge

Isotope

Laboratories,

Inc. (CIL)

CLM-4748-

PK
Neat Solid 98% 98% (U-¹³C₆) Not Specified

Cambridge

Isotope

Laboratories,

Inc. (CIL)

CLM-4748-

0.1
Neat Solid 98% 98% (U-¹³C₆) 0.1 g

Cambridge

Isotope

Laboratories,

Inc. (CIL)

CLM-4748-

1.2

100 µg/mL in

DMSO
98% 98% (U-¹³C₆) 1.2 mL

MedchemExp

ress
HY-139391S Solid 98.05% Not Specified 1 mg, 5 mg

Eurisotop (a

subsidiary of

CIL)

CLM-4748-

0.1
Neat Solid 98% 98% (U-¹³C₆) 0.1 g

Eurisotop (a

subsidiary of

CIL)

CLM-4748-

PK
Neat Solid 98% 98% (U-¹³C₆) 1 g

Synthesis and Purification
While commercially available, gram-scale synthesis of 13C-labeled levoglucosan from 13C

glucose has been reported. A one-step protocol utilizes 2-chloro-1,3-dimethylimidazolinium

chloride to selectively activate the anomeric carbon, facilitating its conversion to the

anhydroglucose.[1] Large-scale purification is effectively achieved through chromatography on

silica gel.[1]

Applications in Research

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/24285138/
https://pubmed.ncbi.nlm.nih.gov/24285138/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Levoglucosan-13C6 is primarily utilized as an internal standard for the quantification of

levoglucosan in environmental samples by isotope dilution mass spectrometry. Levoglucosan is

a well-established molecular marker for biomass burning.[2] The use of a stable isotope-

labeled internal standard like Levoglucosan-13C6 allows for accurate quantification by

correcting for matrix effects and variations in instrument response.[3] It is also employed as a

tracer to study the chemical pathways and degradation of biomass burning products in the

atmosphere.[3][4]

Experimental Protocols
A key application of Levoglucosan-13C6 is in gas chromatography/mass spectrometry

(GC/MS) analysis. Due to the high polarity of levoglucosan, derivatization is necessary prior to

GC analysis. A widely used method involves a two-step derivatization with methylboronic acid

(MBA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

Detailed Derivatization Protocol for GC/MS Analysis[5]
[6][7]
This protocol is optimized for the analysis of levoglucosan using a stable isotope-labeled

internal standard.

Materials:

Levoglucosan-13C6 (as internal standard)

Sample containing levoglucosan

Methylboronic acid (MBA)

N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

Pyridine

Anhydrous solvents (e.g., hexane, dichloromethane)

GC vials

Procedure:
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Sample Preparation: Accurately weigh a known amount of the sample into a GC vial.

Internal Standard Spiking: Add a known amount of Levoglucosan-13C6 solution to the

sample.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

First Derivatization (Methylboronic Acid):

Add a solution of methylboronic acid in pyridine to the dried sample.

Heat the vial at 70°C for 60 minutes. This reaction forms a cyclic boronate ester with the

cis-diols of levoglucosan.

Second Derivatization (MSTFA):

After cooling, add MSTFA to the reaction mixture.

Heat the vial at 70°C for 120 minutes. MSTFA derivatizes the remaining hydroxyl group.

Analysis: The resulting solution containing the derivatized levoglucosan and Levoglucosan-
13C6 can be directly injected into the GC/MS system.

Optimized Reaction Conditions:

Reaction Temperature: 70°C for both derivatization steps.[5][6][7]

Reaction Time: 60 minutes for MBA and 120 minutes for MSTFA.[5][6][7]

Molar Ratio: The recommended molar ratio of levoglucosan to MBA to MSTFA is

approximately 1:1:100 to 1:1:120.[5][6][7]

Solvent Ratio: The optimal volume ratio of MSTFA to pyridine is between 1:3 and 1:4.[5][6][7]

Experimental Workflow Visualization
The following diagram illustrates the general workflow for the analysis of levoglucosan in a

sample using Levoglucosan-13C6 as an internal standard with GC/MS.
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GC/MS analysis workflow for levoglucosan.

Logical Relationship in Isotope Dilution
The core principle of using Levoglucosan-13C6 for quantification is isotope dilution. The

diagram below illustrates the logical relationship.

Unknown Amount of
Levoglucosan (Analyte)

Mix Analyte and Standard

Known Amount of
Levoglucosan-13C6 (Standard)

Measure Isotope Ratio
(e.g., m/z of Analyte / m/z of Standard)

by Mass Spectrometry

Calculate Unknown Amount of Analyte
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Principle of isotope dilution mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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